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Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B1207558

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Reactive
Orange 16 (CAS No. 12225-83-1), a widely utilized monoazo vinyl sulfone dye. Understanding
the solubility of this compound is critical for a range of applications, from textile dyeing and
printing to its use in biological and chemical research. This document collates quantitative and
qualitative solubility data, details experimental protocols for solubility determination, and
presents logical workflows for solvent selection and experimental design.

Core Data Presentation: Solubility Profile of
Reactive Orange 16

The solubility of Reactive Orange 16 is dictated by its molecular structure, which includes
multiple sulfonate groups rendering it highly soluble in aqueous solutions and polar organic
solvents. Conversely, it exhibits poor solubility in non-polar organic solvents. The following
table summarizes the available quantitative and qualitative solubility data.
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Chemical - Temperature
Solvent Solubility Remarks
Formula (°C)
High solubility is
attributed to the
Water H20 120 g/L[1] 20
presence of
sulfonate groups.
Solubility
increases
>150 g/L[1] 80 o )
significantly with
temperature.
This lower
reported value
1 g/L (3mg/3ml may refer to a
gL (3mg ) Not Specified y- ]
[2] specific grade or
experimental
conditions.
A composite
reactive orange
dye containing
>200 g/L 20 ]
this chromophore
showed high
solubility.
1 g/L (3mg/3ml) -~
Methanol CHsOH 2] Not Specified Soluble.
Quantitative data
is not readily
- available, but it is
Ethanol C2HsOH Soluble[3] Not Specified
known to be
soluble in alcohol
solvents.
Dimethylformami  (CHs)2NC(O)H Readily Soluble Not Specified A common polar

de (DMF)

aprotic solvent
for azo dyes;

precise
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guantitative data

is not available.

A common polar

) aprotic solvent
Dimethyl

Sulfoxide (CHs)2S0 Readily Soluble Not Specified
(DMSO0)

for azo dyes;
precise
guantitative data

is not available.

General solubility
N for acidic azo
Acetone CHsCOCHs Soluble Not Specified )
dyes in polar

aprotic solvents.

As a non-polar
solvent, it is not
Sparingly effective for
Chloroform CHCIs Soluble / Not Specified dissolving highly
Insoluble polar molecules
like Reactive

Orange 16.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is paramount for consistent and reproducible research and
application. Below are detailed methodologies for assessing the solubility of Reactive Orange
16.

Method 1: ISO 105-Z09 Standard for Cold Water
Solubility

This method provides a standardized procedure for determining the solubility of water-soluble
dyes at a set temperature without prior heating.

1. Principle: A series of dye solutions of known concentrations are prepared at 25°C. These
solutions are then filtered under vacuum, and the solubility limit is determined by visual
inspection of any residue on the filter and the time taken for the filtrate to pass through.
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. Apparatus and Reagents:
400 mL Glass beakers
Thermostatically controlled heating bath with a magnetic stirrer
Heatable Nutsch filter with a suitable filter paper
Vacuum filtration apparatus (suction bottle, vacuum pump)
Stopwatch
Analytical balance
Grade 3 distilled or deionized water
. Procedure:

Prepare a series of dye concentrations in 200 mL of water at 25°C £ 2°C. The concentration
steps should be chosen based on the expected solubility range.

Weigh the desired amount of Reactive Orange 16 and add it to the water in a beaker while
stirring. The stirring should be maintained for a maximum of 2 or 5 minutes.

Immediately after stirring, filter the solution through the Nutsch filter under vacuum.

Observe the filter paper for any undissolved dye particles. The presence of residue indicates
that the solubility limit has been exceeded.

Record the time it takes for the entire solution to pass through the filter. A significant increase
in filtration time can also indicate the presence of fine, undissolved particles.

The cold water solubility is reported as the highest concentration at which no residue is
observed on the filter paper.

Method 2: Qualitative Filter Paper Spot Test

This is a rapid and straightforward method for estimating solubility, particularly useful for
screening various solvents.
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1.

Principle: A concentrated solution of the dye is prepared and a drop is placed on filter paper.

The uniformity of the resulting spot indicates the degree of dissolution.

. Apparatus and Reagents:

Small test tubes or vials

Glass stirring rod or pipette

Whatman No. 1 filter paper (or equivalent)

The solvent(s) to be tested

. Procedure:

Prepare a series of dye solutions at different concentrations in the chosen solvent.

Stir the solutions thoroughly for a set period (e.g., 10 minutes) at a controlled temperature.

Using a pipette, draw a small amount of the solution (e.g., 0.5 mL).

Carefully drop the solution onto the center of a piece of filter paper.

Allow the spot to dry completely.

Examine the dried spot. A uniform, evenly spread circle of color indicates complete
dissolution. The presence of a concentrated, undissolved ring of dye in the center of the spot
signifies that the solubility limit has been reached or exceeded.

The solubility is reported as the highest concentration that results in a uniform spot.

Method 3: Quantitative Determination using UV-Vis
Spectrophotometry

This method provides a precise quantitative measurement of solubility by correlating the

absorbance of a saturated solution to its concentration via a calibration curve.
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1. Principle: An excess amount of the dye is dissolved in a solvent to create a saturated
solution. After equilibration, the undissolved solid is removed, and the concentration of the
dissolved dye in the supernatant is determined using a UV-Vis spectrophotometer and a pre-
established calibration curve.

2. Apparatus and Reagents:

o UV-Vis Spectrophotometer

o Cuvettes (quartz or glass, depending on the wavelength)

¢ Volumetric flasks and pipettes

o Centrifuge or filtration system (e.g., syringe filters with a pore size of 0.45 pm)
o Shaking incubator or water bath

e Analytical balance

e The solvent of interest

3. Procedure:

e Calibration Curve:

[e]

Prepare a stock solution of Reactive Orange 16 of a known concentration in the desired
solvent.

o Create a series of standard solutions of decreasing concentrations by serial dilution of the
stock solution.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for Reactive Orange 16 (approximately 494 nm).

o Plot a graph of absorbance versus concentration to generate a calibration curve. The
curve should be linear and pass through the origin.

o Saturated Solution Preparation:
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o Add an excess amount of Reactive Orange 16 to a known volume of the solvent in a
sealed container.

o Agitate the mixture at a constant temperature for a sufficient time (e.g., 24-48 hours) to
ensure equilibrium is reached.

o Sample Analysis:
o After equilibration, allow the undissolved solid to settle.

o Carefully take an aliquot of the supernatant and clarify it by centrifugation or filtration to
remove all solid particles.

o Dilute the clear supernatant with the solvent to a concentration that falls within the linear
range of the calibration curve.

o Measure the absorbance of the diluted solution at Amax.
e Calculation:

o Use the absorbance of the diluted sample and the equation of the line from the calibration
curve to determine the concentration of the diluted solution.

o Calculate the concentration of the original saturated solution by multiplying the result by
the dilution factor. This value represents the solubility of Reactive Orange 16 in that
solvent at the specified temperature.

Mandatory Visualizations

The following diagrams, generated using Graphviz, illustrate key logical and experimental
workflows related to the solubility of Reactive Orange 16.
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Start: Define Application Requirements

Aqueous System?

Non-Aqueous System

Polar or Non-Polar Solvent Needed?

Polar Aprotic (e.g., DMF, DMSO)

or Alcohol (e.g., Ethanol) Non-Polar (e.g., Chloroform)

Consider Co-solvent System if Necessary

y

End: Solvent Selected

Click to download full resolution via product page

Caption: Logical workflow for selecting a suitable solvent system.
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(Known Concentration)

Perform Serial Dilutions
(Create Standards)

Measure Absorbance of Standards
at Amax

Generate Calibration Curve
(Absorbance vs. Concentration)

Calcudlation

Determine Concentration of
Diluted Sample from Curve

l

Experiment

Prepare Saturated Solution
(Excess Dye in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h)

Separate Supernatant
(Centrifuge/Filter)

Dilute Supernatant to
Linear Range

Measure Absorbance of
Diluted Sample

(Apply Dilution Factor)

Calculate Original Concentration

Result: Solubility (g/L or mg/mL)

Click to download full resolution via product page

Caption: Experimental workflow for quantitative solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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